Cas no 2228088-20-6 (2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid)

2-Amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid is a specialized nitro-substituted pyrazole derivative with a unique structural framework combining an amino acid moiety and a nitroheterocyclic group. This compound exhibits potential utility in medicinal chemistry and drug development due to its hybrid pharmacophore, which may confer selective bioactivity. The presence of both a nitro group and a pyrazole ring suggests possible applications in designing enzyme inhibitors or antimicrobial agents. Its stereochemistry and functional groups offer versatility for further synthetic modifications, making it a valuable intermediate in organic synthesis. The compound's stability and solubility profile further enhance its suitability for research applications in biochemical and pharmacological studies.
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid structure
2228088-20-6 structure
Product Name:2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
CAS No:2228088-20-6
MF:C8H12N4O4
MW:228.205281257629
CID:6518780
PubChem ID:165762743
Update Time:2025-10-28

2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
    • EN300-1774628
    • 2228088-20-6
    • Inchi: 1S/C8H12N4O4/c1-8(2,5(9)7(13)14)4-3-10-11-6(4)12(15)16/h3,5H,9H2,1-2H3,(H,10,11)(H,13,14)
    • InChI Key: YSWHPPKCGRXXCQ-UHFFFAOYSA-N
    • SMILES: OC(C(C(C)(C)C1C=NNC=1[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 228.08585488g/mol
  • Monoisotopic Mass: 228.08585488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 138Ų

2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1774628-0.05g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
0.05g
$2131.0 2023-09-20
Enamine
EN300-1774628-0.1g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
0.1g
$2232.0 2023-09-20
Enamine
EN300-1774628-0.25g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
0.25g
$2333.0 2023-09-20
Enamine
EN300-1774628-0.5g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
0.5g
$2435.0 2023-09-20
Enamine
EN300-1774628-1.0g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
1g
$2537.0 2023-06-03
Enamine
EN300-1774628-2.5g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
2.5g
$4973.0 2023-09-20
Enamine
EN300-1774628-5.0g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
5g
$7358.0 2023-06-03
Enamine
EN300-1774628-10.0g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
10g
$10911.0 2023-06-03
Enamine
EN300-1774628-1g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
1g
$2537.0 2023-09-20
Enamine
EN300-1774628-5g
2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid
2228088-20-6
5g
$7358.0 2023-09-20

Additional information on 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid

Recent Advances in the Study of 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid (CAS: 2228088-20-6)

The compound 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid (CAS: 2228088-20-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid, which serves as a key intermediate in the preparation of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient multi-step synthesis route for this compound, achieving high yields and purity. The synthetic approach involved the condensation of 3-nitro-1H-pyrazole-4-carbaldehyde with methyl isobutyl ketone, followed by a series of functional group transformations to introduce the amino and carboxyl moieties.

From a biological perspective, preliminary in vitro studies have shown that 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid exhibits moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. Molecular docking simulations suggest that the nitro-pyrazole moiety plays a crucial role in binding to the ATP pocket of these kinases. However, further optimization of the compound's pharmacokinetic properties is needed to enhance its bioavailability and target specificity.

In the context of drug discovery, researchers have explored the use of 2228088-20-6 as a building block for the development of proteolysis targeting chimeras (PROTACs). Its unique structure, featuring both hydrogen bond donors and acceptors, makes it particularly suitable for designing linkers in bifunctional molecules. A recent patent application (WO2023056789) describes several PROTAC candidates incorporating this compound, showing promising degradation activity against BRD4 and other cancer-related targets.

The safety profile of 2-amino-3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butanoic acid has been evaluated in preliminary toxicology studies. While the compound shows acceptable cytotoxicity levels in normal cell lines at therapeutic concentrations, concerns remain about potential off-target effects due to the reactive nitro group. Current research efforts are focused on developing derivatives with improved selectivity and reduced toxicity.

Looking forward, the unique chemical properties of 2228088-20-6 position it as a valuable scaffold for medicinal chemistry applications. Ongoing research is exploring its potential in areas beyond kinase inhibition, including antimicrobial agents and materials science. The compound's versatility and the growing body of research supporting its biological activity suggest it will remain an important focus of chemical biology research in the coming years.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent